Diethyl 3-methyl-5-(2-((5-methyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamido)thiophene-2,4-dicarboxylate

• IUPAC Name: diethyl 3-methyl-5-[[2-[(5-methyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetyl]amino]thiophene-2,4-dicarboxylate
• InChI: InChI=1S/C19H21N5O6S2/c1-5-29-16(27)13-10(4)14(17(28)30-6-2)32-15(13)20-12(26)8-31-19-23-22-18-21-11(25)7-9(3)24(18)19/h7H,5-6,8H2,1-4H3,(H,20,26)(H,21,22,25)
• InChI Key: OWACTSZZTXTKKA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=O)CSC2=NN=C3N2C(=CC(=O)N3)C
• Molecular Formula: C19H21N5O6S2
• Molecular Weight: 479.5 g/mol

Description

Diethyl 3-methyl-5-(2-((5-methyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamido)thiophene-2,4-dicarboxylate is a useful research compound. Its molecular formula is C19H21N5O6S2 and its molecular weight is 479.53. The purity is usually 95%.
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Scientific Research Applications

Synthetic Utility and Chemical Transformations

Diethyl 3-methyl-5-(2-((5-methyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamido)thiophene-2,4-dicarboxylate is involved in the synthesis of heterocyclic compounds that show promising applications in various fields. The compound serves as a precursor for the synthesis of 1,2,3-triazolo[1,5-a]thieno[3,2-d]pyrimidines, prepared by reacting active methylene nitriles with 3-azido-2-substituted thiophenes. This method showcases its utility in constructing complex heterocyclic systems, which could have implications in pharmaceutical and material sciences (Westerlund, 1980).

Potential Antiasthma Agents

Research into triazolo[1,5-c]pyrimidines, which are structurally related to the diethyl 3-methyl-5-(2-((5-methyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamido)thiophene-2,4-dicarboxylate, has identified these compounds as potential antiasthma agents. They were prepared through reactions involving arylamidines and showed activity as mediator release inhibitors in the human basophil histamine release assay (Medwid et al., 1990).

Tuberculostatic Activity

The compound's analogs have been synthesized and evaluated for their tuberculostatic activity. These studies contribute to the understanding of structure-activity relationships, potentially guiding the development of new antituberculous agents (Titova et al., 2019).

Insecticidal Assessment

In related research, derivatives incorporating thiadiazole moieties have been synthesized and assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis. This highlights the compound's utility in contributing to the development of novel insecticides (Fadda et al., 2017).

Antimicrobial and Antitumor Activities

Moreover, the compound and its derivatives have been investigated for their antimicrobial and antitumor activities. For example, novel compounds synthesized from related precursors demonstrated significant in vitro antitumor activities against human lung and hepatocellular carcinoma cell lines, suggesting potential applications in cancer treatment (Gomha et al., 2017).